2,5-Dichloro-N-(5-chloro-1,3-benzoxazol-2-YL)benzenesulfonamide
Overview
Description
This compound belongs to the class of organic compounds known as benzenesulfonamides . These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring . The chemical formula is C13H7Cl3N2O3S .
Molecular Structure Analysis
The molecular mass of the compound is 377.630 g·mol−1 . The compound has a dipole moment of 2.70 ± 1.08 D . The molecule has a volume of 361.23 Å3 and a surface area of 308.43 Å2 .Physical And Chemical Properties Analysis
The compound has a heat of formation of -260.2 ± 16.7 kJ·mol−1 . The HOMO energy is -9.27 ± 0.55 eV and the LUMO energy is -1.37 ± eV .Scientific Research Applications
Antitumor Activity
- Synthesis and Antitumor Activity : A study synthesized various benzenesulfonamide derivatives, including those with a benzoxazolyl moiety similar to 2,5-Dichloro-N-(5-chloro-1,3-benzoxazol-2-YL)benzenesulfonamide, and evaluated their in vitro antitumor activity. One compound showed significant activity against non-small cell lung cancer and melanoma cell lines (Sławiński & Brzozowski, 2006).
- Anticancer and Anti-HIV Agents : Another study synthesized benzenesulfonamide derivatives and tested them for anticancer and anti-HIV activities. Some compounds displayed moderate anticancer activity and one demonstrated encouraging anti-HIV activity (Pomarnacka & Kozlarska-Kedra, 2003).
Molecular Structure and Stability
- Structural Analysis : A paper focused on the tautomerism and molecular structure of a dichlorobenzenesulfonamide derivative, which is closely related to the chemical , providing insights into its structural stability and characteristics (Beuchet et al., 1999).
Antimicrobial and Antioxidant Properties
- Antibacterial and Antioxidant Activity : Research on benzenesulfonamide derivatives with a structure similar to this compound revealed some compounds with promising antibacterial and antioxidant activities (Iqbal et al., 2006).
Efflux Pump Inhibition
- Efflux Pump Inhibition Study : A study examined the inhibitory action of naphthyridine sulfonamides, similar in structure to the chemical, against efflux pumps in multiresistant Staphylococcus aureus strains. These compounds showed potential inhibitory action against TetK and MrsA efflux pumps (Oliveira-Tintino et al., 2020).
Photochemical Properties
- Photochemical Decomposition : A study on the photochemical decomposition of sulfamethoxazole, a compound with structural similarities to this compound, revealed its photolability and the formation of various photoproducts. This study provides insights into the potential photochemical behavior of similar compounds (Zhou & Moore, 1994).
COX-2 Inhibition for Pain Management
- Selective COX-2 Inhibition : Research on benzenesulfonamide derivatives including 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamides revealed their potential as selective COX-2 inhibitors, which is relevant for pain management. This study shows the application of such compounds in developing treatments for conditions like rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2,5-Dichloro-N-(5-chloro-1,3-benzoxazol-2-YL)benzenesulfonamide is Fructose-1,6-bisphosphatase 1 . This enzyme plays a crucial role in the gluconeogenesis pathway, which is the metabolic pathway that results in the generation of glucose from non-carbohydrate carbon substrates.
Mode of Action
It is known to interact with its target, fructose-1,6-bisphosphatase 1 . The interaction between the compound and its target may result in changes to the enzyme’s activity, potentially influencing the gluconeogenesis pathway.
Biochemical Analysis
Biochemical Properties
It has been suggested that it may interact with the enzyme Fructose-1,6-bisphosphatase 1 in humans
Molecular Mechanism
It is unclear how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
There is currently no available information on the changes in the effects of 2,5-Dichloro-N-(5-chloro-1,3-benzoxazol-2-YL)benzenesulfonamide over time in laboratory settings, including any information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
There is currently no available information on how the effects of this compound vary with different dosages in animal models .
Transport and Distribution
There is currently no available information on how this compound is transported and distributed within cells and tissues .
properties
IUPAC Name |
2,5-dichloro-N-(5-chloro-1,3-benzoxazol-2-yl)benzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl3N2O3S/c14-7-2-4-11-10(5-7)17-13(21-11)18-22(19,20)12-6-8(15)1-3-9(12)16/h1-6H,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCXZHFCBNFFHRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)N=C(O2)NS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl3N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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